D-Alanine tert-butyl ester hydrochloride
Overview
Description
D-Alanine tert-butyl ester hydrochloride is a protected form of D-Alanine . D-Alanine is an amino acid that is commonly found in bacteria, such as Streptococcus faecalis. It is essential for the biosynthesis of peptidoglycan crosslinking sub-units that are used for bacterial cell walls .
Molecular Structure Analysis
The molecular formula of D-Alanine tert-butyl ester hydrochloride is C7H15NO2·HCl . The molecular weight is 181.66 g/mol . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
D-Alanine tert-butyl ester hydrochloride is a white to almost white powder . The specific rotation [a]20/D is -1.0 to -2.0 deg (C=2, EtOH) . It is soluble in water .Scientific Research Applications
Enantioselective Synthesis
- Enantioselective Alkylation : Research has shown the use of D-Alanine tert-butyl ester hydrochloride in the enantioselective alkylation process, particularly in the synthesis of complex amino acids (Shirakawa, Yamamoto, Liu, & Maruoka, 2014).
Chiral Ionic Liquids
- Synthesis of Chiral Ionic Liquids : D-Alanine tert-butyl ester hydrochloride has been utilized in the synthesis of chiral ionic liquids, showing properties of enantiomeric recognition (Bwambok et al., 2008).
Green Chemistry Applications
- Solvent-Free Conditions for Peptide Synthesis : It's been used in green chemistry applications, particularly in the synthesis of dipeptides under solvent-free conditions (Hernández & Juaristi, 2010).
Amino Acid Derivatives
- Synthesis of Amino Acid Derivatives : Research demonstrates its role in the synthesis of various amino acid derivatives, contributing to advancements in peptide chemistry (Rao et al., 2009).
Polymer Synthesis
- Amino Acid-Based Polyacetylenes : The compound has been used in the synthesis and polymerization of amino acid-derived acetylene monomers, expanding the scope of materials science (Gao, Sanda, & Masuda, 2003).
Catalysis and Enzymatic Studies
- Lipase-Catalyzed Polymerization : It's been applied in enzymatic studies, specifically in lipase-catalyzed polycondensation reactions to form polymers (Steunenberg, Uiterweerd, Sijm, Scott, Zuilhof, Sanders, & Franssen, 2013).
Molecular Enantiorecognition
- Enantiorecognition of Thyroid Hormones : The compound has been explored in the molecular enantiorecognition of hormones, showcasing its potential in bioanalytical applications (Staden, Mitrofan, Comnea-Stancu, Staden, Kapnissi-Christodoulou, & Aboul‐Enein, 2015).
Safety and Hazards
properties
IUPAC Name |
tert-butyl (2R)-2-aminopropanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-5(8)6(9)10-7(2,3)4;/h5H,8H2,1-4H3;1H/t5-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIQIWPPQGWGVHD-NUBCRITNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC(C)(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)OC(C)(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00583520 |
Source
|
| Record name | tert-Butyl D-alaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59531-86-1 |
Source
|
| Record name | D-Alanine, 1,1-dimethylethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=59531-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl D-alaninate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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